Cas no 1708252-25-8 (Benzoic acid, 2-(2-methoxyethoxy)-3-nitro-)

• Product Name: Benzoic acid, 2-(2-methoxyethoxy)-3-nitro-
• CAS No: 1708252-25-8
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• MDL: MFCD25329551
• CID: 4785392
• Update Time: 2025-05-23

Benzoic acid, 2-(2-methoxyethoxy)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-methoxyethoxy)-3-nitro-

• MDL： MFCD25329551
• Inchi： 1S/C10H11NO6/c1-16-5-6-17-9-7(10(12)13)3-2-4-8(9)11(14)15/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key： AYFDTZQBXJBINN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC([N+]([O-])=O)=C1OCCOC

Additional information on Benzoic acid, 2-(2-methoxyethoxy)-3-nitro-

Benzoic Acid, 2-(2-Methoxyethoxy)-3-Nitro

Benzoic acid, 2-(2-methoxyethoxy)-3-nitro (CAS No. 1708252-25-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its benzoic acid backbone, which serves as the foundation for its functional groups. The methoxyethoxy substituent at the 2-position and the nitro group at the 3-position impart unique chemical properties, making it a versatile molecule with potential applications in drug development, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of benzoic acid derivatives in medicinal chemistry. The nitro group, a strong electron-withdrawing substituent, significantly influences the electronic properties of the molecule. This makes it an attractive candidate for designing drugs targeting specific biological pathways. For instance, researchers have explored the role of benzoic acid derivatives in modulating enzyme activity and receptor binding, which could lead to novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

The methoxyethoxy group introduces additional complexity to the molecule. This substituent not only enhances solubility but also acts as a protecting group during synthesis. Recent advancements in synthetic chemistry have enabled more efficient methods for constructing such complex molecules. For example, microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production of benzoic acid derivatives, ensuring higher yields and better purity.

In terms of environmental applications, benzoic acid derivatives have been investigated for their role in degrading persistent organic pollutants (POPs). The presence of electron-withdrawing groups like the nitro group can enhance the reactivity of these compounds under specific conditions. Recent research has demonstrated that certain benzoic acid derivatives can act as catalysts in the degradation of microplastics, offering a promising solution to one of the most pressing environmental challenges of our time.

The synthesis of benzoic acid, 2-(2-methoxyethoxy)-3-nitro involves a series of carefully controlled reactions. Starting from benzoic acid, chemists introduce the nitro group via nitration followed by the substitution reaction to attach the methoxyethoxy group. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

From a pharmacokinetic perspective, this compound exhibits interesting properties that make it suitable for drug delivery systems. The combination of hydrophilic and lipophilic groups allows for optimal absorption and distribution within biological systems. Recent studies have focused on modifying its structure to improve bioavailability while maintaining its therapeutic efficacy.

In conclusion, benzoic acid, 2-(2-methoxyethoxy)-3-nitro is a multifaceted compound with immense potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in medicine, materials science, and environmental protection. As advancements in synthetic methods and analytical techniques continue to evolve, this compound will undoubtedly play an even more significant role in future discoveries.